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Abstract
Electron Paramagnetic Resonance (EPR) spectroscopy, in conjunction with site-directed spin

labeling, stands as a powerful technique for elucidating the dynamics and structure of biological

membranes.[1][2] Among the most versatile tools in this domain are the n-doxyl stearic acid (n-

DSA) spin probes, a family of molecules that provide depth-dependent insights into the fluidity

and order of lipid bilayers. This guide offers a comprehensive technical overview of three key

members of this family: 5-doxyl stearic acid (5-DSA), 10-doxyl stearic acid (10-DSA), and 16-

doxyl stearic acid (16-DSA). We will explore their structural differences, the specific regions of

the membrane they report on, and the practical interpretation of the EPR spectral data they

yield. This document is intended for researchers, scientists, and drug development

professionals seeking to leverage these probes for a deeper understanding of membrane

biophysics.
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Introduction to Spin Probes and Electron
Paramagnetic Resonance (EPR)
EPR (also known as Electron Spin Resonance or ESR) is a spectroscopic technique that

detects chemical species with unpaired electrons.[3] Since most biological macromolecules are

diamagnetic (lacking unpaired electrons), stable paramagnetic molecules, known as spin

probes or spin labels, can be introduced to report on their local environment.[4][5][6] Nitroxide

radicals are the most common spin probes due to their stability and high sensitivity to the

polarity and motional dynamics of their surroundings.[6]

The n-doxyl stearic acids (n-DSA) are a class of lipid spin labels designed to mimic natural fatty

acids. They consist of a long-chain stearic acid molecule with a doxyl nitroxide group covalently

attached to one of the carbon atoms in the acyl chain. The critical feature of this family of

probes is that the position of the doxyl group, denoted by 'n', can be varied. This allows

researchers to systematically probe the biophysical properties at different depths within a lipid

membrane, from the ordered region near the polar headgroups to the fluid hydrophobic core.[1]

[7]

The n-DSA Spin Probes: Structure and Function
The fundamental principle behind using n-DSA probes is that the EPR spectrum of the nitroxide

radical is exquisitely sensitive to its rotational motion. When the probe is highly constrained, its

tumbling is slow, resulting in a broad, anisotropic spectrum. Conversely, when the probe is in a

fluid environment, its rapid tumbling averages out the anisotropic interactions, leading to a

sharp, isotropic three-line spectrum.[3] By analyzing the lineshape of the EPR spectrum, we

can extract quantitative parameters that describe the local dynamics and order of the

membrane.

The key to the utility of the n-DSA series lies in the strategic placement of the doxyl group

along the stearic acid chain. This allows for the generation of a "fluidity profile" across the

membrane bilayer.

5-Doxyl Stearic Acid (5-DSA)
Structure and Membrane Location: In 5-DSA, the doxyl group is positioned at the 5th carbon

of the stearic acid chain, close to the carboxylic acid headgroup.[8][9] When incorporated
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into a lipid bilayer, the polar carboxyl group anchors itself near the aqueous interface,

positioning the doxyl moiety in the upper region of the acyl chain, just below the polar

headgroups.[10][11]

Information Yielded: This region of the membrane is characterized by relatively high order

and restricted motion due to tight packing of the lipid chains. Consequently, the 5-DSA probe

experiences significant motional constraint. Its EPR spectrum is typically broad and

anisotropic, reflecting a slow rotational correlation time.[10][11] This probe is ideal for

studying phenomena that affect the lipid packing and order near the membrane surface,

such as the binding of peripheral proteins or the effects of drugs that interact with lipid

headgroups.[2]

10-Doxyl Stearic Acid (10-DSA)
Structure and Membrane Location: 10-DSA features the doxyl group at the 10th carbon

position, placing it in the intermediate region of the lipid acyl chain, deeper within the

hydrophobic core compared to 5-DSA.

Information Yielded: This probe reports on the dynamics of the mid-region of the bilayer. As

we move deeper into the membrane, the packing constraints on the lipid chains decrease.

Therefore, 10-DSA typically exhibits greater motional freedom than 5-DSA, which is reflected

in a narrower and more isotropic EPR spectrum. It provides a crucial data point for

understanding the gradient of fluidity that exists across the membrane.

16-Doxyl Stearic Acid (16-DSA)
Structure and Membrane Location: With the doxyl group at the 16th carbon, 16-DSA is

positioned near the terminal methyl end of the stearic acid chain.[9][12] This places the

probe deep within the hydrophobic core of the lipid bilayer, the most disordered and fluid

region of the membrane.[1][10]

Information Yielded: 16-DSA experiences the greatest motional freedom among the three

probes.[10] Its rotational motion is fast, resulting in an EPR spectrum that is significantly

sharper and more isotropic than those of 5-DSA or 10-DSA.[11] This probe is highly sensitive

to changes in the fluidity of the membrane's central core, making it valuable for studying the

effects of cholesterol, temperature changes, and the influence of transmembrane protein

domains.[13][14]
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Comparative Analysis and Data Interpretation
The primary utility of using these three probes in concert is to map the remarkable gradient of

motional freedom across the lipid bilayer.

Visualization of Probe Location
The following diagram illustrates the approximate positioning of 5-DSA, 10-DSA, and 16-DSA

within one leaflet of a lipid bilayer.
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Caption: Location of n-DSA probes in a lipid bilayer.

Quantitative Parameters
Two key parameters are often derived from n-DSA EPR spectra to quantify membrane

dynamics:

Rotational Correlation Time (τc): This parameter describes the characteristic time it takes for

the spin probe to rotate through one radian.[15] A shorter τc indicates faster motion and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b129995/docs?utm_src=pdf-body-img#difference-between-5-dsa-10-dsa-and-16-dsa-spin-probes
https://pubmed.ncbi.nlm.nih.gov/2854146/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


higher fluidity. For n-DSA probes in a fluid membrane, the trend is typically: τc (5-DSA) > τc

(10-DSA) > τc (16-DSA).[16]

Order Parameter (S): This parameter quantifies the degree of motional restriction and the

orientational order of the probe's long axis relative to the membrane normal.[13] It ranges

from S=1 for a perfectly ordered system (no motion) to S=0 for completely isotropic, random

motion. A higher order parameter signifies a more rigid environment. The typical trend is: S

(5-DSA) > S (10-DSA) > S (16-DSA).[16]

Summary of Differences
Feature

5-Doxyl Stearic
Acid (5-DSA)

10-Doxyl Stearic
Acid (10-DSA)

16-Doxyl Stearic
Acid (16-DSA)

Doxyl Group Position
Carbon 5 (Near

headgroup)
Carbon 10 (Mid-chain) Carbon 16 (Near tail)

Membrane Region

Probed

Ordered, near the

lipid-water interface

Intermediate

hydrophobic region

Fluid, deep

hydrophobic core

Relative Mobility Low (Most restricted) Medium High (Least restricted)

Order Parameter (S) Highest Intermediate Lowest

Rotational Time (τc) Longest Intermediate Shortest

Typical EPR Spectrum Broad, anisotropic Intermediate Sharp, more isotropic

Experimental Workflow
Executing a successful membrane fluidity study using n-DSA probes requires careful sample

preparation and data acquisition.

Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.researchgate.net/figure/Rotational-correlation-time-tR-order-parameter-S-and-isotropic-hyperfine-coupling_tbl1_362616347
https://pmc.ncbi.nlm.nih.gov/articles/PMC3214655/
https://www.researchgate.net/figure/Rotational-correlation-time-tR-order-parameter-S-and-isotropic-hyperfine-coupling_tbl1_362616347
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Prepare Lipid Vesicles
(e.g., Liposomes via extrusion)

Step 2: Spin Labeling
(Incorporate n-DSA into lipids)

Add probe to lipid film

Step 3: Sample Preparation
(Load into capillary, deoxygenate)

Hydrate and prepare sample

Step 4: EPR Data Acquisition
(Record spectrum)

Place in spectrometer

Step 5: Spectral Analysis
(Calculate S and τc)

Process raw data

Click to download full resolution via product page

Caption: Standard experimental workflow for n-DSA studies.

Detailed Protocol: Membrane Labeling and EPR Analysis
Objective: To measure the fluidity at a specific depth of a model lipid membrane (e.g., DMPC

liposomes).

Materials:

1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC) in chloroform

n-DSA (5-, 10-, or 16-DSA) in chloroform (1 mg/mL stock)

Phosphate-buffered saline (PBS), pH 7.4
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Glass test tubes

Nitrogen gas source

Water bath sonicator

Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)

Glass capillary tubes for EPR

EPR spectrometer

Methodology:

Lipid Film Preparation:

In a clean glass test tube, add the desired amount of DMPC solution.

Add the n-DSA stock solution to achieve a final probe-to-lipid molar ratio of 1:100.

Causality: This low ratio minimizes probe-probe interactions that can distort the EPR

spectrum, ensuring the probe reports on the bulk lipid environment.

Evaporate the chloroform solvent under a gentle stream of nitrogen gas while rotating the

tube to create a thin, uniform lipid film on the bottom.

Place the tube under high vacuum for at least 2 hours to remove any residual solvent.

Hydration and Liposome Formation:

Add the required volume of PBS buffer to the dry lipid film to achieve the desired final lipid

concentration (e.g., 20 mg/mL).

Vortex the mixture vigorously for several minutes to hydrate the lipid film and form

multilamellar vesicles (MLVs).

To create unilamellar vesicles (LUVs) of a defined size, subject the MLV suspension to

multiple freeze-thaw cycles followed by extrusion through a polycarbonate membrane
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(e.g., 21 passes through a 100 nm filter). Trustworthiness: Extrusion ensures a

homogenous population of vesicles, leading to more reproducible EPR spectra.

EPR Sample Preparation:

Transfer approximately 25-50 µL of the spin-labeled liposome suspension into a glass

capillary tube.

Seal one end of the capillary with a suitable sealant (e.g., clay).

Critical Step: Deoxygenate the sample. Molecular oxygen is paramagnetic and can cause

significant broadening of the nitroxide signal through spin-spin interactions. This is typically

achieved by bubbling nitrogen or argon gas through the sample for 10-15 minutes before

sealing the capillary.[13]

EPR Data Acquisition:

Place the sealed capillary into the EPR spectrometer's resonator.

Allow the sample to equilibrate at the desired temperature.

Acquire the EPR spectrum using appropriate instrument settings (e.g., at X-band, a

microwave power of ~10 mW, modulation amplitude of ~1 G, and a scan width of 100-150

G).

Data Analysis:

The recorded first-derivative spectrum is analyzed to determine the hyperfine splittings.

The order parameter (S) can be calculated using the equation: S = (A∥ - A⊥) / (Azz - Axx)

where A∥ and A⊥ are the parallel and perpendicular hyperfine splitting values measured

from the spectrum, and Azz and Axx are the principal values of the hyperfine tensor for the

nitroxide in a rigid crystal (these are known constants).

The rotational correlation time (τc) can be estimated from the relative heights and widths

of the spectral lines, particularly in the fast-motion regime (for 16-DSA).[15][17] For slower

motions, more complex spectral simulations are required.[17][18]
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Conclusion
The n-doxyl stearic acid spin probes—5-DSA, 10-DSA, and 16-DSA—are indispensable tools

in membrane biophysics. Their differential positioning within the lipid bilayer allows for a

systematic, depth-resolved analysis of membrane fluidity and order. 5-DSA provides critical

information on the constrained environment near the polar surface, 16-DSA reports on the

highly fluid dynamics of the hydrophobic core, and 10-DSA bridges the gap between them. By

employing these probes, either individually or in concert, researchers can construct detailed

profiles of membrane dynamics, offering profound insights into membrane function, lipid-protein

interactions, and the mechanisms of action for membrane-active drugs and molecules.

References
Frontiers. (2022-06-28).

Subczynski, W. K., Mainali, L., Feix, J. B., & Hyde, J. S. (2011). Membrane fluidity profiles as

deduced by saturation-recovery EPR measurements of spin-lattice relaxation times of spin

labels. PubMed Central. [Link]

memtein.com. (2013-08-28). DEER EPR Measurements for Membrane Protein Structures

via Bifunctional Spin Labels and Lipodisq Nanoparticles. [Link]

Tampé, R., & Ovchinnikov, V. (2016). New Developments in Spin Labels for Pulsed Dipolar

EPR. PMC. [Link]

Preprints.org. (2023-08-15). Spin Label Electron Paramagnetic Resonance Spectroscopy

Reveals Effects of Wastewater Filter Membrane Coated with Titanium- Dioxide Nanoparticles

on Bovine Serum Albumin. [Link]

ResearchGate. (n.d.). Experimental and simulated EPR spectra for 5-DSA and 16- DSA

nitroxides.... [Link]

ResearchGate. (n.d.). EPR spectra of 5-DSA and 16-DSA probes in (a) niosomes and....

[Link]

Subczynski, W. K., Mainali, L., Feix, J. B., & Hyde, J. S. (2012). Using spin-label W-band

EPR to study membrane fluidity profiles in samples of small volume. PubMed Central. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3217105/
https://memtein.com/index.php/deer-epr-measurements-for-membrane-protein-structures-via-bifunctional-spin-labels-and-lipodisq-nanoparticles/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5087321/
https://www.preprints.org/manuscript/202308.1111/v1
https://www.researchgate.net/figure/Experimental-and-simulated-EPR-spectra-for-5-DSA-and-16-DSA-nitroxides-bound-to-pure_fig6_242316447
https://www.researchgate.net/figure/EPR-spectra-of-5-DSA-and-16-DSA-probes-in-a-niosomes-and-AS1411-niosomes-formulations_fig5_349479383
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3524357/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Steinhoff, H. J. (1988). A simple method for determination of rotational correlation times and

separation of rotational and polarity effects from EPR spectra of spin-labeled biomolecules in

a wide correlation time range. PubMed. [Link]

ResearchGate. (n.d.). EPR spectra of 5-doxyl-stearic acid (5DSA) spin-probe in different

samples. [Link]

ResearchGate. (n.d.). (a) Structure formula and stick model of 5-DSA. The numbering of

the.... [Link]

National Center for Biotechnology Information. (n.d.). 5-Doxylstearic acid. PubChem. [Link]

ResearchGate. (n.d.). Rotational correlation time (τR), order parameter (S), and isotropic....

[Link]

ResearchGate. (n.d.). Molecular structures of 5-doxyl stearic acid and 16-doxyl stearic

acid[19]. [Link]

ResearchGate. (n.d.). EPR spectra of 5-DSA and 16-DSA in the aggregates formed by MO-

NaO at.... [Link]

Chemistry LibreTexts. (2022-03-24). 10: Spin Probes and Spin Traps. [Link]

MDPI. (n.d.). Spin-Label Electron Paramagnetic Resonance Spectroscopy Reveals Effects of

Wastewater Filter Membrane Coated with Titanium Dioxide Nanoparticles on Bovine Serum

Albumin. [Link]

MDPI. (2024-12-03). Effect of Ionic and Nonionic Compounds Structure on the Fluidity of

Model Lipid Membranes: Computer Simulation and EPR Experiment. [Link]

ResearchGate. (n.d.). The EPR investigation of membrane fluidity upon external oxidative

stimulus. [Link]

Spectroscopy. (2004). Spin pH and SH probes: Enhancing functionality of EPR-based

techniques. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2854146/
https://www.researchgate.net/figure/EPR-spectra-of-5-doxyl-stearic-acid-5DSA-spin-probe-in-different-samples-1_fig3_349344402
https://www.researchgate.net/figure/a-Structure-formula-and-stick-model-of-5-DSA-The-numbering-of-the-atoms-corresponds-to_fig2_260431351
https://pubchem.ncbi.nlm.nih.gov/compound/5-Doxylstearic-acid
https://www.researchgate.net/figure/Rotational-correlation-time-tR-order-parameter-S-and-isotropic-hyperfine-coupling_tbl2_349092822
https://www.scbt.com/p/5-doxyl-stearic-acid-free-radical-cas-29545-48-0
https://www.researchgate.net/figure/Molecular-structures-of-5-doxyl-stearic-acid-and-16-doxyl-stearic-acid-32_fig1_319488310
https://www.researchgate.net/figure/EPR-spectra-of-5-DSA-and-16-DSA-in-the-aggregates-formed-by-MO-NaO-at-pH-9-and_fig3_266224349
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Book%3A_Electron_Paramagnetic_Resonance_(EPR)Spectroscopy(Tauchert)/10%3A_Spin_Probes_and_Spin_Traps
https://www.mdpi.com/2073-4360/15/17/3588
https://www.mdpi.com/1422-0067/25/23/12975
https://www.researchgate.net/publication/230869614_The_EPR_investigation_of_membrane_fluidity_upon_external_oxidative_stimulus
https://www.spectroscopyonline.com/view/spin-ph-and-sh-probes-enhancing-functionality-epr-based-techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). EPR spectra of 5-DSA and 16-DSA in the empty O/W system and the

one loaded with PBDT-DPP and PIDT-TDQ polymers. [Link]

MDPI. (2024-10-15). Rotational Mobility of TEMPO Spin Probe in Polypropylene: EPR

Spectra Simulation and Calculation via Approximated Formulas. [Link]

Chemistry LibreTexts. (2023-01-29). EPR - Interpretation. [Link]

Royal Society of Chemistry. (n.d.). Dance with spins: site-directed spin labeling coupled to

electron paramagnetic resonance spectroscopy directly inside cells. PMC. [Link]

Journal of Biomolecular NMR. (2001). Calculation of NMR-relaxation parameters for flexible

molecules from molecular dynamics simulations. [Link]

Chemistry LibreTexts. (2022-03-24). 10.1: Nitroxide spin probes and labels. [Link]

ResearchGate. (n.d.). Chemical structures of selected lipid spin labels used for membrane....

[Link]

PubMed. (n.d.). Dose Distribution Considerations of Medium Energy Electron Beams at

Extended Source-To-Surface Distance. [Link]

Mainali, L., & Subczynski, W. K. (2014). Spin-Lattice Relaxation Rates of Lipid Spin Labels

as a Measure of Their Rotational Diffusion Rates in Lipid Bilayer Membranes. PMC. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Frontiers | Librational Dynamics of Spin-Labeled Membranes at Cryogenic Temperatures
From Echo-Detected ED-EPR Spectra [frontiersin.org]

2. researchgate.net [researchgate.net]

3. chem.libretexts.org [chem.libretexts.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.researchgate.net/figure/EPR-spectra-of-5-DSA-and-16-DSA-in-the-empty-O-W-system-and-the-one-loaded-with-PBDT_fig3_342981503
https://www.mdpi.com/2073-4360/16/20/2822
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Map%3A_Physical_Chemistry_for_the_Biosciences(Chang)/15%3A_Magnetic_Resonance/15.09%3A_EPR_-_Interpretation
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7889816/
https://kops.uni-konstanz.de/server/api/core/bitstreams/d74e2d31-4148-472d-96e6-99d903f0b240/content
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Book%3A_Electron_Paramagnetic_Resonance_(EPR)Spectroscopy(Tauchert)/10%3A_Spin_Probes_and_Spin_Traps/10.01%3A_Nitroxide_spin_probes_and_labels
https://www.researchgate.net/figure/Chemical-structures-of-selected-lipid-spin-labels-used-for-membrane-studies-The_fig2_265882672
https://pubmed.ncbi.nlm.nih.gov/11758838/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4164921/
https://www.benchchem.com/product/b129995?utm_src=pdf-custom-synthesis#bc-rfq
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.923794/full
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2022.923794/full
https://www.researchgate.net/publication/225614423_The_EPR_investigation_of_membrane_fluidity_upon_external_oxidative_stimulus
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Electron_Paramagnetic_Resonance/EPR_-_Interpretation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]

5. chem.libretexts.org [chem.libretexts.org]

6. chem.libretexts.org [chem.libretexts.org]

7. mdpi.com [mdpi.com]

8. 5-Doxylstearic acid | C22H42NO4 | CID 2724323 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

12. caymanchem.com [caymanchem.com]

13. Membrane fluidity profiles as deduced by saturation-recovery EPR measurements of
spin-lattice relaxation times of spin labels - PMC [pmc.ncbi.nlm.nih.gov]

14. Using spin-label W-band EPR to study membrane fluidity profiles in samples of small
volume - PMC [pmc.ncbi.nlm.nih.gov]

15. A simple method for determination of rotational correlation times and separation of
rotational and polarity effects from EPR spectra of spin-labeled biomolecules in a wide
correlation time range [pubmed.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. acert.cornell.edu [acert.cornell.edu]

18. Spin-Lattice Relaxation Rates of Lipid Spin Labels as a Measure of Their Rotational
Diffusion Rates in Lipid Bilayer Membranes - PMC [pmc.ncbi.nlm.nih.gov]

19. 5-DOXYL-stearic acid, free radical | CAS 29545-48-0 | SCBT - Santa Cruz Biotechnology
[scbt.com]

To cite this document: BenchChem. [Difference between 5-DSA 10-DSA and 16-DSA spin
probes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129995/docs#difference-between-5-dsa-10-dsa-and-
16-dsa-spin-probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6271499/
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Electron_Paramagnetic_Resonance_(Jenschke)/10%3A_Spin_Probes_and_Spin_Traps
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Electron_Paramagnetic_Resonance_(Jenschke)/10%3A_Spin_Probes_and_Spin_Traps/10.01%3A_Nitroxide_spin_probes_and_labels
https://www.mdpi.com/2077-0375/14/12/257
https://pubchem.ncbi.nlm.nih.gov/compound/5-Doxylstearic-acid
https://www.researchgate.net/figure/Molecular-structures-of-5-doxyl-stearic-acid-and-16-doxyl-stearic-acid-32_fig2_355053884
https://www.researchgate.net/figure/EPR-spectra-of-5-DSA-and-16-DSA-probes-in-a-niosomes-and-AS1411-niosomes-formulations_fig3_326659218
https://www.researchgate.net/figure/EPR-spectra-of-5-DSA-and-16-DSA-in-the-aggregates-formed-by-MO-NaO-at-pH-9-and_fig3_275099674
https://www.caymanchem.com/product/20355/16-doxyl-stearic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC3214655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3214655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3529815/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3529815/
https://pubmed.ncbi.nlm.nih.gov/2854146/
https://pubmed.ncbi.nlm.nih.gov/2854146/
https://pubmed.ncbi.nlm.nih.gov/2854146/
https://www.researchgate.net/figure/Rotational-correlation-time-tR-order-parameter-S-and-isotropic-hyperfine-coupling_tbl1_362616347
https://www.acert.cornell.edu/PDFs/JPhysChem76_1858_1972.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9612125/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9612125/
https://www.scbt.com/p/5-doxyl-stearic-acid-free-radical-cas-29545-48-0
https://www.scbt.com/p/5-doxyl-stearic-acid-free-radical-cas-29545-48-0
https://www.benchchem.com/product/b129995/docs#difference-between-5-dsa-10-dsa-and-16-dsa-spin-probes
https://www.benchchem.com/product/b129995/docs#difference-between-5-dsa-10-dsa-and-16-dsa-spin-probes
https://www.benchchem.com/product/b129995/docs#difference-between-5-dsa-10-dsa-and-16-dsa-spin-probes
https://www.benchchem.com/product/b129995/docs#difference-between-5-dsa-10-dsa-and-16-dsa-spin-probes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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